Cas no 1135288-57-1 ((5-Chloro-2-propoxybenzyl)amine Hydrochloride)

• Product Name: (5-Chloro-2-propoxybenzyl)amine Hydrochloride
• CAS No: 1135288-57-1
• MF: C₁₀H₁₅Cl₂NO
• MW: 236.138200998306
• CID: 1079462
• PubChem ID: 25049773
• Update Time: 2025-06-08

(5-Chloro-2-propoxybenzyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-propoxyphenyl)methanamine hydrochloride
• BS-37116
• 1-(5-CHLORO-2-PROPOXYPHENYL)METHANAMINE HYDROCHLORIDE
• 1135288-57-1
• (5-Chloro-2-propoxybenzyl)amine HCl
• (5-chloro-2-propoxybenzyl)amine hydrochloride
• DTXSID80648545
• AKOS005111115
• MFCD11226481
• SB80733
• (5-chloro-2-propoxyphenyl)methanamine;hydrochloride
• 1-(5-Chloro-2-propoxyphenyl)methanamine--hydrogen chloride (1/1)
• (5-CHLORO-2-PROPOXYPHENYL)METHANAMINEHYDROCHLORIDE
• CS-0329561
• (5-Chloro-2-propoxybenzyl)amine Hydrochloride

• MDL： MFCD11226481
• Inchi： 1S/C10H14ClNO.ClH/c1-2-5-13-10-4-3-9(11)6-8(10)7-12;/h3-4,6H,2,5,7,12H2,1H3;1H
• InChI Key： QLJPXIKYVVOXHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN)OCCC.Cl

Computed Properties

• Exact Mass: 235.0530695g/mol
• Monoisotopic Mass: 235.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

(5-Chloro-2-propoxybenzyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-Chloro-2-propoxybenzyl)amine Hydrochloride

(5-Chloro-2-propoxybenzyl)amine Hydrochloride and Its Significance in Modern Chemical Biology

(5-Chloro-2-propoxybenzyl)amine Hydrochloride, with the CAS number 1135288-57-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both chloro and propoxy substituents on the benzyl ring imparts unique reactivity, making it a valuable intermediate in synthesizing biologically active molecules.

The molecular structure of (5-Chloro-2-propoxybenzyl)amine Hydrochloride facilitates its role as a building block in medicinal chemistry. The chloro group enhances electrophilicity, while the propoxy group introduces hydrophilicity, creating a balance that is conducive to further functionalization. This dual nature has been exploited in the synthesis of various pharmacophores targeting different therapeutic pathways.

In recent years, there has been a surge in research focusing on developing novel treatments for neurological disorders. (5-Chloro-2-propoxybenzyl)amine Hydrochloride has emerged as a key intermediate in the synthesis of potential neuroactive compounds. Studies have demonstrated its utility in creating molecules that interact with serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. The latest research indicates that derivatives of this compound show promise in alleviating symptoms associated with depression and anxiety disorders.

Moreover, the pharmaceutical industry has leveraged the reactivity of (5-Chloro-2-propoxybenzyl)amine Hydrochloride to develop novel antibiotics. The chloro substituent allows for easy coupling with amines and other nucleophiles, enabling the creation of complex structures that exhibit potent antibacterial activity. Recent clinical trials have highlighted the efficacy of certain derivatives in combating multidrug-resistant bacteria, underscoring the importance of this compound in addressing global health challenges.

The synthetic pathways involving (5-Chloro-2-propoxybenzyl)amine Hydrochloride are also noteworthy. Advanced catalytic methods have been developed to streamline its incorporation into larger molecular frameworks, reducing reaction times and improving yields. These innovations have not only enhanced the efficiency of drug discovery but also opened new avenues for structural diversification.

Another area where this compound has made significant contributions is in the field of anticancer research. Researchers have identified that certain derivatives of (5-Chloro-2-propoxybenzyl)amine Hydrochloride can inhibit the growth of cancer cells by interfering with key signaling pathways. Preliminary studies suggest that these compounds induce apoptosis in tumor cells while sparing healthy tissues, making them promising candidates for future cancer therapies.

The versatility of (5-Chloro-2-propoxybenzyl)amine Hydrochloride extends to its role as a ligand in coordination chemistry. Its ability to chelate metal ions has been utilized in developing catalysts for various organic transformations. These catalysts are not only efficient but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, (5-Chloro-2-propoxybenzyl)amine Hydrochloride (CAS 1135288-57-1) is a multifaceted compound with far-reaching implications in chemical biology and pharmaceuticals. Its unique structural features and reactivity make it an indispensable tool in drug development, offering solutions to some of the most pressing health challenges faced today. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in the chemical sciences.